Cas no 91163-35-8 (1H-1,2,4-Triazole-3-carboxylicacid, 5-amino-, 3-methylbutyl ester)

• Product Name: 1H-1,2,4-Triazole-3-carboxylicacid, 5-amino-, 3-methylbutyl ester
• CAS No: 91163-35-8
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 799309
• PubChem ID: 13147499
• Update Time: 2025-04-19

1H-1,2,4-Triazole-3-carboxylicacid, 5-amino-, 3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxylicacid, 5-amino-, 3-methylbutyl ester
• 1H-1,2,4-Triazole-3-carboxylicacid,5-amino-,3-methylbutylester(9CI)
• Isopentyl 3-amino-1H-1,2,4-triazole-5-carboxylate
• AKOS013568590
• 91163-35-8

• Inchi： 1S/C8H14N4O2/c1-5(2)3-4-14-7(13)6-10-8(9)12-11-6/h5H,3-4H2,1-2H3,(H3,9,10,11,12)
• InChI Key： HXAURIVGOPYSPI-UHFFFAOYSA-N
• SMILES： O(C(C1=NC(N)=NN1)=O)CCC(C)C

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.9Ų